Cas no 4136-91-8 (Tetraisopropylthiuram disulfide)

Tetraisopropylthiuram disulfide is a sulfur-containing organic compound primarily used as a vulcanization accelerator in the rubber industry. Its molecular structure, featuring two thiuram disulfide groups bonded to isopropyl substituents, enhances its efficiency in cross-linking elastomers, improving the curing rate and mechanical properties of rubber products. The compound exhibits excellent thermal stability and compatibility with various rubber formulations, making it suitable for high-temperature processing. Additionally, it demonstrates low volatility and minimal environmental impact compared to conventional accelerators. Its controlled reactivity ensures uniform vulcanization, contributing to consistent product quality in industrial applications such as tire manufacturing and technical rubber goods.
Tetraisopropylthiuram disulfide structure
4136-91-8 structure
Product Name:Tetraisopropylthiuram disulfide
CAS No:4136-91-8
MF:C14H28N2S4
MW:352.645518302917
MDL:MFCD00009860
CID:1513068
PubChem ID:87577314
Update Time:2025-10-29

Tetraisopropylthiuram disulfide Chemical and Physical Properties

Names and Identifiers

    • Tetraisopropylthiuram Disulfide
    • tetra-iso-propylthiuram disulfide
    • Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), tetrakis(1-methylethyl)-
    • N,N,N',N'-Tetraisopropyldithiuramdisulfid
    • tetraisopropylothiuram disulphide
    • Diisopropylthiuram disulfide
    • Thioperoxydicarbonic diamide (((H2N)C(S))2S2), tetrakis(1-methylethyl)-
    • AC1L3VAE
    • Bis(diisopropylthiocarbamyl) disulfide
    • tetra(isopropyl)thiuram disulfide
    • AC1Q7ETE
    • di(propan-2-yl)carbamothioylsulfanyl N,N-di(propan-2-yl)carbamodithioate
    • Tetraisopropylthiuram disulfride
    • Bis(diisopropylthiocarbamoyl) Disulfide
    • V3H0EJ3KXW
    • Disulfide, bis(diisopropylthiocarbamoyl)
    • Disulfide, bis(diisopropylthiocarbamoyl) (8CI)
    • ZUYREEAWHZRZDX-UHFFFAOYSA-N
    • Tetra-isopropylthiuramdisulfide
    • Thioperoxydicarbonic diamide (
    • SCHEMBL793848
    • MFCD00009860
    • N,N-DIISOPROPYL(DIISOPROPYLCARBAMOTHIOYL)DISULFANYLCARBOTHIOAMIDE
    • CHEMBL4760573
    • PD168643
    • BDBM50555842
    • NSC40802
    • DTXSID70194309
    • Tetraisopropylthiuram disulfide, 98%
    • T1555
    • UNII-V3H0EJ3KXW
    • tetraisopropyl thiuram disulphide
    • DB-049746
    • Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(1-methylethyl)-
    • N,N,N',N'-Tetraisopropylthiuram disulfide
    • NSC 40802
    • 4136-91-8
    • Propane, 2,2',2'',2'''-[dithiobis(carbonothioylnitrilo)]tetrakis-
    • AI3-14914
    • AKOS015838405
    • NSC-40802
    • D92486
    • CS-0204646
    • diisopropylcarbamothioylsulfanyl N,N-diisopropylcarbamodithioate
    • A825534
    • tetra-isopropylthiuram disulfide
    • DTXCID30116800
    • Tetraisopropylthiuram disulfide
    • MDL： MFCD00009860
    • Inchi： 1S/C14H28N2S4/c1-9(2)15(10(3)4)13(17)19-20-14(18)16(11(5)6)12(7)8/h9-12H,1-8H3
    • InChI Key： ZUYREEAWHZRZDX-UHFFFAOYSA-N
    • SMILES： S(C(N(C(C)C)C(C)C)=S)SC(N(C(C)C)C(C)C)=S

Computed Properties

  • Exact Mass: 352.11400
  • Monoisotopic Mass: 352.11353360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.9
  • Topological Polar Surface Area: 121

Experimental Properties

  • Melting Point: 111.0 to 116.0 deg-C
  • Solubility: chloroform: soluble2.5%, clear, yellow
  • PSA: 121.26000
  • LogP: 5.17520

Tetraisopropylthiuram disulfide Security Information

Tetraisopropylthiuram disulfide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
T1555-5G
Tetraisopropylthiuram Disulfide
 4136-91-8 98.0%(N)
5G
 ¥ 1485 2021-07-08
BAI LING WEI Technology Co., Ltd.
T1555-25G
Tetraisopropylthiuram Disulfide
 4136-91-8 98.0%(N)
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 ¥ 5115 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Tetraisopropylthiuram disulfide
 4136-91-8 98.0%(N)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1555-5g
Tetraisopropylthiuram disulfide
 4136-91-8 98.0%(N)
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 ￥1485.0 2022-06-10
abcr
AB142218-5 g
Tetraisopropylthiuram disulfide, 98%; .
 4136-91-8 98%
5g
 €202.30 2023-06-24
abcr
AB142218-25 g
Tetraisopropylthiuram disulfide, 98%; .
 4136-91-8 98%
25g
 €653.80 2023-06-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
251232-5G
Tetraisopropylthiuram disulfide
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 ￥1134.81 2022-02-24
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1555-5G
Tetraisopropylthiuram Disulfide
 4136-91-8 >98.0%(N)
5g
 ¥1485.00 2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1555-25G
Tetraisopropylthiuram Disulfide
 4136-91-8 >98.0%(N)
25g
 ¥5115.00 2023-09-07
eNovation Chemicals LLC
D756366-5g
TETRAISOPROPYLTHIURAM DISULFIDE
 4136-91-8 98.0%
5g
 $170 2024-06-07

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